![molecular formula C24H26N4O4 B2523697 N-(4-methoxyphenethyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide CAS No. 1105226-60-5](/img/structure/B2523697.png)
N-(4-methoxyphenethyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide
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Description
N-(4-methoxyphenethyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C24H26N4O4 and its molecular weight is 434.496. The purity is usually 95%.
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Scientific Research Applications
Cytotoxicity and Anticancer Potential :
- Hassan, Hafez, and Osman (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, which were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential anticancer properties (Hassan, Hafez, & Osman, 2014).
- Bekircan, Menteşe, Ülker, and Kucuk (2014) developed 1,2,4‐Triazole derivatives starting from a compound similar in structure to the query compound, which showed anti-lipase and anti-urease activities, suggesting potential applications in cancer treatment (Bekircan, Menteşe, Ülker, & Kucuk, 2014).
Antibacterial and Antimicrobial Activities :
- Ahsan, Amir, Bakht, Samy, Hasan, and Nomani (2016) synthesized N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, including compounds similar to the query compound, which showed good antibacterial and moderate antifungal activities (Ahsan et al., 2016).
- Gulea, Mitkevich, Chumakov, Petrenko, Balan, Burduniuc, and Tsapkov (2019) studied coordination compounds of Cobalt(II), Nickel(II), and Copper(II) with N-(Methoxyphenyl)-2-[(5-nitrofuryl)methylene]hydrazine Carbothioamides, showing antimicrobial activity against Staphylococcus aureus, Escherichia coli, and yeast-like fungi (Gulea et al., 2019).
Synthesis and Structural Analysis :
- Ehler, Robins, and Meyer (1977) investigated the synthesis of novel analogues of guanine, which included compounds structurally similar to the query compound, though these did not possess significant antiviral activity (Ehler, Robins, & Meyer, 1977).
- Bacsa, Okello, Singh, and Nair (2013) examined the solid-state tautomeric structure and invariom refinement of a novel and potent HIV integrase inhibitor, related in structure to the query compound, offering insights into its conformation and molecular charge density (Bacsa, Okello, Singh, & Nair, 2013).
Properties
IUPAC Name |
1-[2-(4-methoxyphenyl)ethyl]-3-[[1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbonyl]amino]urea |
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InChI |
InChI=1S/C24H26N4O4/c1-17-3-5-19(6-4-17)15-28-16-20(9-12-22(28)29)23(30)26-27-24(31)25-14-13-18-7-10-21(32-2)11-8-18/h3-12,16H,13-15H2,1-2H3,(H,26,30)(H2,25,27,31) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
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InChI Key |
RCVKIQBKAKJXPK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NNC(=O)NCCC3=CC=C(C=C3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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